Cas no 65611-10-1 (1,2-dichloro-1,2-dimethoxyethane)

1,2-Dichloro-1,2-dimethoxyethane is a chlorinated ether compound with the molecular formula C₄H₈Cl₂O₂. It is primarily used as an intermediate in organic synthesis, particularly in the preparation of specialty chemicals and pharmaceuticals. The compound features both chloro and methoxy functional groups, enabling versatile reactivity in nucleophilic substitution and elimination reactions. Its balanced polarity and stability make it suitable for controlled reactions under mild conditions. The dichloro-dimethoxy structure also facilitates selective transformations in complex molecular frameworks. Handling requires standard precautions for chlorinated compounds, including adequate ventilation and protective equipment. Its synthesis and applications are of interest in fine chemical and academic research settings.

1,2-dichloro-1,2-dimethoxyethane structure

65611-10-1 structure

Product Name:1,2-dichloro-1,2-dimethoxyethane

CAS No:65611-10-1

MF:C₄H₈Cl₂O₂

MW:159.011119842529

MDL:MFCD20621506

CID:398234

PubChem ID:12388012

Update Time:2025-10-29

1,2-dichloro-1,2-dimethoxyethane Chemical and Physical Properties

Names and Identifiers

- Ethane, 1,2-dichloro-1,2-dimethoxy-
- 1,2-dichloro-1,2-dimethoxyethane
- SCHEMBL24250830
- EN300-264326
- 65611-10-1
- 1,2-dichloro-1,2-dimethoxy-ethane
- DTXSID00495856
- MDL： MFCD20621506
- Inchi： 1S/C4H8Cl2O2/c1-7-3(5)4(6)8-2/h3-4H,1-2H3
- InChI Key： TVRLVRWGJUVLQS-UHFFFAOYSA-N
- SMILES： ClC(C(OC)Cl)OC

Computed Properties

Exact Mass: 157.99024
Monoisotopic Mass: 157.9901349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 52
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

1,2-dichloro-1,2-dimethoxyethane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM459442-100mg	Ethane, 1,2-dichloro-1,2-dimethoxy-	65611-10-1	95%+	100mg	$303	2023-02-02
Chemenu	CM459442-250mg	Ethane, 1,2-dichloro-1,2-dimethoxy-	65611-10-1	95%+	250mg	$423	2023-02-02
Chemenu	CM459442-500mg	Ethane, 1,2-dichloro-1,2-dimethoxy-	65611-10-1	95%+	500mg	$714	2023-02-02
Chemenu	CM459442-1g	Ethane, 1,2-dichloro-1,2-dimethoxy-	65611-10-1	95%+	1g	$906	2023-02-02
Enamine	EN300-264326-0.05g	1,2-dichloro-1,2-dimethoxyethane	65611-10-1	95%	0.05g	$174.0	2024-06-18
Enamine	EN300-264326-0.1g	1,2-dichloro-1,2-dimethoxyethane	65611-10-1	95%	0.1g	$257.0	2024-06-18
Enamine	EN300-264326-0.25g	1,2-dichloro-1,2-dimethoxyethane	65611-10-1	95%	0.25g	$367.0	2024-06-18
Enamine	EN300-264326-0.5g	1,2-dichloro-1,2-dimethoxyethane	65611-10-1	95%	0.5g	$579.0	2024-06-18
Enamine	EN300-264326-1.0g	1,2-dichloro-1,2-dimethoxyethane	65611-10-1	95%	1.0g	$743.0	2024-06-18
Enamine	EN300-264326-2.5g	1,2-dichloro-1,2-dimethoxyethane	65611-10-1	95%	2.5g	$1454.0	2024-06-18

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Additional information on 1,2-dichloro-1,2-dimethoxyethane

1,2-Dichloro-1,2-dimethoxyethane (CAS No. 65611-10-1): Properties, Applications, and Industry Insights

1,2-Dichloro-1,2-dimethoxyethane (CAS No. 65611-10-1) is a specialized organic compound with a unique molecular structure combining chloro and methoxy functional groups. This compound, often referred to as dichlorodimethoxyethane, has garnered attention in industrial and research settings due to its versatile reactivity and solvent properties. In this comprehensive overview, we explore its chemical characteristics, applications, and relevance to modern scientific trends, including green chemistry and sustainable synthesis.

The molecular formula of 1,2-dichloro-1,2-dimethoxyethane is C₄H₈Cl₂O₂, featuring two chlorine atoms and two methoxy groups symmetrically arranged on a ethane backbone. This configuration imparts polar yet moderately stable properties, making it useful as a polar aprotic solvent in organic reactions. Researchers often highlight its role in facilitating nucleophilic substitutions and cyclization reactions, particularly in pharmaceutical intermediates.

Recent advancements in catalysis and material science have renewed interest in this compound. For instance, its potential as a ligand precursor in metal-organic frameworks (MOFs) or as a crosslinking agent in polymer chemistry aligns with the growing demand for high-performance materials. Users searching for "alternative solvents for Grignard reactions" or "eco-friendly ether derivatives" will find 1,2-dichloro-1,2-dimethoxyethane a topic of relevance.

From a safety perspective, handling 1,2-dichloro-1,2-dimethoxyethane requires standard laboratory precautions, including ventilation and personal protective equipment (PPE). While not classified as a hazardous material under most regulations, its chlorinated nature warrants careful disposal to minimize environmental impact—a key concern for industries adopting circular economy principles.

In analytical chemistry, this compound’s distinct NMR spectrum (with characteristic peaks near 3.4 ppm for methoxy protons) aids in reaction monitoring. Laboratories focusing on method development or process optimization frequently cite its utility in separating complex mixtures via chromatography.

The commercial availability of 1,2-dichloro-1,2-dimethoxyethane (CAS No. 65611-10-1) varies by supplier, with purity grades ranging from technical (90%) to reagent-grade (≥98%). Procurement teams often search for "bulk suppliers of dichlorodimethoxyethane" or "CAS 65611-10-1 pricing trends", reflecting its niche but steady demand.

Looking ahead, innovations in biodegradable solvents and energy storage may further elevate the compound’s profile. For example, its derivatization into ionic liquids could support next-gen battery technologies—a hot topic among researchers exploring "non-aqueous electrolytes".

In summary, 1,2-dichloro-1,2-dimethoxyethane exemplifies how traditional chemicals adapt to contemporary scientific challenges. Its balance of reactivity, solubility, and structural flexibility ensures continued relevance across organic synthesis, materials engineering, and beyond.